Cas no 2679928-72-2 ((2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 2679928-72-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5964007
• PubChem ID: 165916337
• Update Time: 2025-11-07

(2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284473
• 2679928-72-2
• (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-10-20-15(19)16-12(8-9-13(16)14(17)18)11-6-4-3-5-7-11/h2-7,12-13H,1,8-10H2,(H,17,18)/t12-,13+/m1/s1
• InChI Key： FJHSIWAROYJDAI-OLZOCXBDSA-N
• SMILES： O(CC=C)C(N1[C@H](C(=O)O)CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2679928-72-2)

The compound (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2679928-72-2) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structure, featuring a phenyl group at the 5-position and a prop-2-en-1-yloxy carbonyl moiety, makes it a versatile intermediate for drug discovery and asymmetric synthesis. Researchers and industry professionals are increasingly interested in this compound due to its applications in designing enzyme inhibitors, peptide mimetics, and bioactive small molecules.

In recent years, the demand for chiral building blocks like (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's stereochemistry (2S,5R) is critical for its biological activity, as it influences binding affinity to specific receptors. This aligns with the growing focus on stereoselective synthesis in modern pharmacology, where enantiopure compounds are essential for reducing off-target effects.

From a synthetic perspective, the pyrrolidine-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry. The introduction of the allyloxycarbonyl (Alloc) protecting group enhances the compound's utility in solid-phase peptide synthesis (SPPS) and click chemistry applications. These features make CAS No. 2679928-72-2 a valuable tool for researchers exploring protein-protein interactions or developing novel therapeutics for conditions like inflammation and metabolic disorders.

The compound's relevance extends to green chemistry initiatives, as its synthetic routes can be optimized for minimal waste generation. With increasing scrutiny on sustainable manufacturing, (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid offers opportunities for eco-friendly production through catalytic asymmetric hydrogenation or biocatalysis. These methods align with the pharmaceutical industry's shift toward PAT (Process Analytical Technology) and QbD (Quality by Design) principles.

Analytical characterization of this compound typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to confirm its stereochemical purity—a critical parameter given the rising regulatory emphasis on genotoxic impurity control. Its logP and pKa values also make it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, particularly for CNS-targeting drugs.

In conclusion, (2S,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid represents a convergence of multiple cutting-edge trends: chiral drug development, sustainable synthesis, and high-purity intermediates. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic agents and material science innovations.